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Compound of Interest

Compound Name: TCO-PEG12-acid

Cat. No.: B15575045

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment and
regulatory compliance. This document provides essential safety and logistical information for
the disposal of TCO-PEG12-acid, a valuable tool in bioconjugation and drug delivery research.

Chemical and Physical Properties

A summary of the known quantitative data for TCO-PEG12-acid is presented below. This
information is crucial for understanding its behavior and potential interactions.

Property Value Source

Molecular Formula C36H67NO1s6 BroadPharm, AxisPharm[1][2]
Molecular Weight 769.92 g/mol AxisPharm[1]

Purity >95% AxisPharm[1]

Solubility Water, DMSO, DCM, DMF BroadPharm[2]

Storage Condition -20°C BroadPharm[2]

Disposal Protocol for TCO-PEG12-acid

The following step-by-step guide provides a recommended procedure for the disposal of TCO-
PEG12-acid. This protocol is based on general principles for handling acidic and polyethylene

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15575045?utm_src=pdf-interest
https://www.benchchem.com/product/b15575045?utm_src=pdf-body
https://www.benchchem.com/product/b15575045?utm_src=pdf-body
https://axispharm.com/product/tco-peg12-acid/
https://broadpharm.com/product/bp-24072
https://axispharm.com/product/tco-peg12-acid/
https://axispharm.com/product/tco-peg12-acid/
https://broadpharm.com/product/bp-24072
https://broadpharm.com/product/bp-24072
https://www.benchchem.com/product/b15575045?utm_src=pdf-body
https://www.benchchem.com/product/b15575045?utm_src=pdf-body
https://www.benchchem.com/product/b15575045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

glycol (PEG)-containing compounds in a laboratory setting.

It is imperative to consult the official Safety Data Sheet (SDS) for TCO-PEG12-acid and your
institution's Environmental Health and Safety (EHS) department for specific disposal
regulations, as they may vary.

o Personal Protective Equipment (PPE): Before handling the material, ensure you are wearing
appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

o Neutralization of Acidity: Due to the terminal carboxylic acid group, TCO-PEG12-acid is
acidic.[1] To neutralize, prepare a dilute solution of the compound with a suitable solvent
(e.g., water, if soluble). Slowly add a weak base, such as sodium bicarbonate (baking soda),
to the solution while stirring. Monitor the pH of the solution using pH paper or a calibrated pH
meter. Continue adding the base until the pH is within a neutral range (typically 6-8). This
process should be performed in a well-ventilated area, preferably within a fume hood, as
effervescence may occur.

o Waste Collection: Once neutralized, the solution should be collected in a clearly labeled
hazardous waste container. The label should include the chemical name ("Neutralized TCO-
PEG12-acid solution") and any other information required by your institution's EHS
guidelines.

o Disposal of Empty Containers: Empty containers that previously held TCO-PEG12-acid
should be triple-rinsed with a suitable solvent. The rinsate should be collected and treated as
hazardous waste. After rinsing, deface or remove the original label and dispose of the
container according to your institution's procedures for decontaminated labware.

o Contact EHS for Pickup: Arrange for the disposal of the hazardous waste container through
your institution's EHS department. Do not pour chemical waste down the drain unless
explicitly permitted by your EHS office for neutralized, non-hazardous materials.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of TCO-
PEG12-acid.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15575045?utm_src=pdf-body
https://www.benchchem.com/product/b15575045?utm_src=pdf-body
https://axispharm.com/product/tco-peg12-acid/
https://www.benchchem.com/product/b15575045?utm_src=pdf-body
https://www.benchchem.com/product/b15575045?utm_src=pdf-body
https://www.benchchem.com/product/b15575045?utm_src=pdf-body
https://www.benchchem.com/product/b15575045?utm_src=pdf-body
https://www.benchchem.com/product/b15575045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

<l>

@onsult Safety Data Sheet (SDSD

SDS Available?

[SDS Not Available]

~
~
~

~

“~._  IfEHS is unavailable,
‘\\as an interim measure

AN
N

N\
N\,
N

@onsult Institutional EHS Departmena \\\

\

|

Eollow General Protocol (Neutralize & Collect as Hazardous Waste)

Click to download full resolution via product page

Caption: Disposal decision workflow for TCO-PEG12-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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